Cas no 825619-05-4 (4-(2,6-Dichlorobenzoylamino)-1H-pyrazole-3-carboxylic acid methyl ester)

• Product name: 4-(2,6-Dichlorobenzoylamino)-1H-pyrazole-3-carboxylic acid methyl ester
• CAS No: 825619-05-4
• MF: C₁₂H₉Cl₂N₃O₃
• MW: 314.124160528183
• CID: 688790

4-(2,6-Dichlorobenzoylamino)-1H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-[(2,6-dichlorobenzoyl)amino]-, methylester
• HLYXFFRYNIEWHO-UHFFFAOYSA-N
• 4-(2,6-dichlorobenzoylamino)-1H-pyrazole-3-carboxylic acid methyl ester
• 4-(2,6-dichloro-benzoylamino)-1H-pyrazole-3-carboxylic acid methyl ester
• 4-(2,6-Dichlorobenzoylamino)-1H-pyrazole-3-carboxylic acid methyl ester

• Inchi： 1S/C12H9Cl2N3O3/c1-20-12(19)10-8(5-15-17-10)16-11(18)9-6(13)3-2-4-7(9)14/h2-5H,1H3,(H,15,17)(H,16,18)
• InChI Key： HLYXFFRYNIEWHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1C=NNC=1C(=O)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Topological Polar Surface Area: 84.1